Cas no 2098038-23-2 (ethyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate)

• Product Name: ethyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate
• CAS No: 2098038-23-2
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 5727711
• PubChem ID: 122239339
• Update Time: 2025-05-19

ethyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-(3-pyridinyl)-, ethyl ester
• Ethyl 6-(Pyridin-3-yl)pyrimidine-4-carboxylate
• starbld0013394
• AKOS040812333
• 2098038-23-2
• ethyl 6-pyridin-3-ylpyrimidine-4-carboxylate
• F1967-8300
• ethyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate

• Inchi： 1S/C12H11N3O2/c1-2-17-12(16)11-6-10(14-8-15-11)9-4-3-5-13-7-9/h3-8H,2H2,1H3
• InChI Key： ZEGJXBOSJARZGH-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=CN=C2)=CC(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 229.085126602g/mol
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 417.1±35.0 °C(Predicted)
• pka: 2.44±0.12(Predicted)

Additional information on ethyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate

Professional Introduction to Ethyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate (CAS No. 2098038-23-2)

Ethyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate (CAS No. 2098038-23-2) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its ethyl ester and pyridine substituents, plays a pivotal role in the development of novel therapeutic agents. Its molecular structure, featuring a pyrimidine core linked to a pyridinyl group, suggests potential applications in drug discovery, particularly in targeting various biological pathways.

The 6-(pyridin-3-yl)pyrimidine moiety is particularly noteworthy due to its ability to interact with biological targets in a highly specific manner. This interaction is often exploited in the design of small-molecule inhibitors and activators. Recent studies have highlighted the importance of such heterocyclic compounds in modulating enzyme activity and receptor binding, making them invaluable in the quest for new pharmaceuticals.

In the context of contemporary pharmaceutical research, ethyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate has been investigated for its potential role in addressing various therapeutic challenges. For instance, its structural features make it a promising candidate for developing treatments against chronic diseases such as cancer and neurodegenerative disorders. The pyridine ring, in particular, is known for its ability to engage with metal ions and other biological molecules, which can be leveraged to enhance drug efficacy and selectivity.

One of the most exciting areas of research involving ethyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate is its application in kinase inhibition. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with disease states. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop drugs that can modulate these pathways effectively. The pyrimidine-pyridine structure of this compound offers a versatile scaffold for such kinase inhibitors, providing opportunities for high-throughput screening and lead optimization.

The synthesis of ethyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the compound is suitable for further biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic core of this molecule.

From a computational chemistry perspective, ethyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate has been subjected to extensive molecular modeling studies. These studies aim to understand the compound's interactions with biological targets at an atomic level. By employing quantum mechanical methods, researchers can predict binding affinities and identify key pharmacophoric features that contribute to drug-like properties. Such insights are crucial for optimizing the compound's pharmacological profile and improving its therapeutic potential.

The pharmacokinetic properties of ethyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate have also been scrutinized through preclinical studies. These studies focus on evaluating the compound's absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Understanding these parameters is essential for determining the appropriate dosage regimen and assessing the overall safety profile of the compound before it can be advanced to clinical trials.

In recent years, there has been growing interest in using ethyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate as a building block for more complex drug candidates. By modifying its structure through functional group transformations or appending additional pharmacophores, researchers can generate libraries of derivatives with enhanced biological activity. This approach leverages the inherent versatility of the pyrimidine-pyridine scaffold and allows for systematic exploration of novel therapeutic strategies.

The role of ethyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate in medicinal chemistry extends beyond its direct application as a drug candidate. It serves as an important intermediate in synthetic chemistry, enabling access to other structurally related compounds that may exhibit different biological activities. This underscores the compound's significance not only as a potential therapeutic agent but also as a valuable tool in chemical synthesis and drug discovery pipelines.

As research continues to evolve, new methodologies and technologies are being developed to enhance our understanding of ethyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate and its applications. Advances in high-throughput screening technologies allow for rapid evaluation of large libraries of compounds, including derivatives of this molecule. Additionally, improvements in analytical techniques enable more accurate characterization of chemical structures and interactions, further refining our knowledge base.

In conclusion, ethyl 6-(pyridin-3-yloxy)-ethyl6-(pyridine-3-yl)purine-4-carboxylic acid esters(CAS No.209803823232)) represents an exciting avenue in pharmaceutical research with significant potential for developing novel therapeutics. Its unique structural features make it a valuable candidate for further exploration across multiple disease areas.